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This technical support center provides troubleshooting guides and frequently asked questions

to assist researchers, scientists, and drug development professionals in resolving unexpected

technical issues with Red Dead Redemption 2 on PC.

Troubleshooting Guides
This section offers step-by-step solutions to common problems encountered during gameplay.

Issue: Game Fails to Launch or "Exited Unexpectedly"
Error
A common issue preventing players from starting the game can be caused by a variety of

software conflicts or incorrect settings.

Experimental Protocol: Startup Troubleshooting

Run as Administrator: Navigate to the Red Dead Redemption 2 installation directory, right-

click on RDR2.exe, select "Properties," go to the "Compatibility" tab, and check "Run this

program as an administrator" and "Disable fullscreen optimizations."[1][2]

Update Graphics Drivers: Ensure your NVIDIA or AMD graphics drivers are up to date. Out-

of-date drivers are a primary cause of the "Exited Unexpectedly" error.[3]
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Verify Game File Integrity: Use the game launcher (Steam, Epic Games, or Rockstar Games

Launcher) to verify the integrity of the game files. This process can detect and repair

corrupted or missing files.[2][4][5]

Antivirus Exception: Add the Red Dead Redemption 2 installation folder and the Rockstar

Games Launcher to your antivirus software's exception list. In some cases, antivirus

programs can mistakenly flag game files as malicious and prevent the game from launching.

[3][4]

Change Graphics API: If the game still fails to launch, you can manually edit the system.xml

file located in Documents\Rockstar Games\Red Dead Redemption 2\Settings to change the

graphics API from Vulkan to DirectX 12, or vice versa.[1][6] Look for the line

kSettingAPI_Vulkan and change it to kSettingAPI_DX12.[1]

Logical Workflow for Startup Issues

Game Fails to Launch Run as Administrator Update Graphics Drivers Verify Game Files Antivirus Exception Change Graphics API Game Launches Successfully

Click to download full resolution via product page

A step-by-step troubleshooting workflow for game launch failures.

Issue: Low FPS, Stuttering, and Poor Performance
Performance issues can significantly impact the gameplay experience. These problems are

often related to in-game settings or background processes.

Experimental Protocol: Performance Optimization

Adjust In-Game Graphics Settings: Certain graphics settings have a major impact on

performance. Refer to the table below for a summary of settings that can be adjusted for a

significant FPS boost.

Update Graphics Drivers and Windows: Ensure both your graphics drivers and Windows

operating system are fully updated.[7]
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Close Background Applications: Unnecessary applications running in the background can

consume system resources. Close any non-essential programs before launching the game.

[8]

Switch Graphics API: Some players report better performance with DirectX 12, while others

find Vulkan to be smoother.[9] Experiment with both to see which works best for your system.

Clean Boot: Performing a clean boot of Windows can help identify if a background service is

causing performance issues.[1]

Data Presentation: Graphics Settings Performance Impact

Graphics Setting Performance Impact
Recommended Setting for
Performance

Reflection Quality Major Medium[10][11]

Water Quality Major Medium/High[10]

Volumetrics Quality Major Medium/High[10]

MSAA Major Off[10][11]

Grass Level of Detail Major 3/10[10]

Shadow Quality Moderate High[10]

Texture Quality Minor Ultra (if VRAM allows)[10]

Signaling Pathway for Performance Bottlenecks

Software In-Game Settings

Outdated Drivers

Low FPS

Background Apps Incorrect API High Reflections High Water Quality MSAA Enabled
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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